Cas no 149485-04-1 (Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl-)

• Product name: Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl-
• CAS No: 149485-04-1
• MF: C₁₃H₁₅N₃S₂
• MW: 277.408299684525
• CID: 169039
• PubChem ID: 3001100

Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl-
• 1-(3-phenylpropyl)-3-(1,3-thiazol-2-yl)thiourea
• SCHEMBL6959149
• AYXFDRTXLUHLOL-UHFFFAOYSA-N
• 1-(3-phenylpropyl)-3-thiazol-2-yl-thiourea
• N-(3-Phenylpropyl)-N'-2-thiazolylthiourea
• PD178929
• N-(3-Phenylpropyl)-N'-(2-thiazolyl)thiourea
• N-(3-Phenylpropyl)-N'-(2-thiazolyl) thiourea
• CHEMBL145260
• D8EW343X9B
• DTXSID10164283
• Thiourea, N-(3-phenylpropyl)-N'-2-thiazolyl-
• 149485-04-1
• UNII-D8EW343X9B

• Inchi： InChI=1S/C13H15N3S2/c17-12(16-13-15-9-10-18-13)14-8-4-7-11-5-2-1-3-6-11/h1-3,5-6,9-10H,4,7-8H2,(H2,14,15,16,17)
• InChI Key： AYXFDRTXLUHLOL-UHFFFAOYSA-N
• SMILES： S=C(NC1=NC=CS1)NCCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 277.07095
• Monoisotopic Mass: 277.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.286
• Boiling Point: 417.5°Cat760mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.681
• PSA: 36.95